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Introduction

Tritium (3H), a radioactive isotope of hydrogen, serves as a powerful and effective tracer in
groundwater hydrology. Its unique properties, including its incorporation into the water
molecule, a relatively short half-life, and a distinct atmospheric input history, make it invaluable
for dating young groundwater, understanding aquifer dynamics, and assessing contamination
pathways. These insights are crucial for sustainable water resource management,
environmental protection, and ensuring the quality of water used in various industries, including
pharmaceuticals.

Tritium is naturally produced in the upper atmosphere by cosmic ray interaction with nitrogen
and oxygen.[1] However, atmospheric nuclear weapons testing in the 1950s and 1960s
dramatically increased the concentration of tritium in precipitation worldwide, creating a distinct
"bomb peak."[2][3] This event effectively "tagged" recharging groundwater during that period,
providing a clear marker for hydrologists.[1][4] As tritium is part of the water molecule (HTO), it
is considered a near-ideal tracer, moving with groundwater without significant interaction with
the aquifer matrix.[5][6]

Key Applications

The primary applications of tritium in groundwater hydrology include:
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o Groundwater Age Dating: Determining the time elapsed since water was recharged into an

aquifer. This is critical for assessing groundwater vulnerability to contamination and

understanding recharge rates.[7][8]

o Aquifer Vulnerability Assessment: Identifying aquifers susceptible to surface contamination.

The presence of significant tritium concentrations indicates relatively recent recharge and a

potential pathway for pollutants.[1]

e Tracing Contaminant Transport: Tracking the movement of contaminants, such as landfill

leachate, which often have elevated tritium concentrations.[5][9]

o Groundwater-Surface Water Interaction Studies: Quantifying the exchange between aquifers

and surface water bodies like rivers and lakes.

Data Presentation

The following tables summarize key quantitative data related to the use of tritium in

groundwater hydrology.

Parameter Value Reference
Half-life 12.32 years [7]
Natural (pre-bomb)
_ _ 2-8 TU [10]
atmospheric concentration
Peak "bomb" atmospheric
_ >1000 TU [1]
concentration (1960s)
Modern-day atmospheric
_ 50-100 TU [1]
concentration
Unit of Measurement Tritium Unit (TU) [2]
1 tritium atom per 1018
1 TU equals [10][11]
hydrogen atoms
1 TU equals 0.119 Bag/L [12]

Detection limit for "not-
<1TU
vulnerable" groundwater

[1]
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Table 1: Key Properties and Units of Tritium in Hydrological Studies

Water Age Typical Tritium .
. . Interpretation Reference
Classification Concentration (TU)
Water has been
Pre-modern )
isolated from the
(recharged before <0.8TU [13]
atmosphere for over
1953)
50 years.
A mixture of pre-
Mixed 08-4TU modern and modern [13]
water.
Modern (recharged Contains post-bomb
5-15TU — [13]
after 1953) atmospheric tritium.
Water recharged
"Bomb" Tritium 15-30TU during the peak of [13]
atmospheric testing.
Water recharged
High "Bomb" Tritium >30 TU during the 1960s- [13]

1970s.

Table 2: Groundwater Age Classification Based on Tritium Concentration

Experimental Protocols
Protocol 1: Groundwater Sampling for Tritium Analysis

Objective: To collect a groundwater sample for tritium analysis without contamination.

Materials:

o Sample bottles (glass or high-density polyethylene)

e Pump (submersible or peristaltic) with appropriate tubing

» Field parameter measurement equipment (pH, conductivity, temperature)
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e Gloves

o Sample labels and permanent marker

¢ Field notebook

Procedure:

» Well Purging: Before sample collection, purge the well to ensure that the water collected is
representative of the aquifer and not stagnant water from the well casing. The volume of
water to be purged is typically three to five times the volume of the standing water in the well.

o Parameter Stabilization: During purging, monitor field parameters such as pH, electrical
conductivity, and temperature. Continue purging until these parameters stabilize, indicating
that formation water is being drawn.

o Sample Collection:

o

Reduce the pumping rate to minimize aeration of the sample.

[e]

Rinse the sample bottle and cap three times with the well water.

o

Fill the sample bottle to the top, leaving no headspace to prevent atmospheric
contamination.

o

Cap the bottle tightly.
e Labeling and Storage:
o Label the sample bottle clearly with the sample ID, date, time, and location.

o Store the samples in a cool, dark place (e.g., a cooler with ice) until they can be
transported to the laboratory.

Protocol 2: Laboratory Analysis of Tritium by Liquid
Scintillation Counting

Objective: To determine the tritium concentration in a water sample.
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Principle: Tritium emits low-energy beta particles upon radioactive decay. Liquid scintillation
counting (LSC) is used to detect these emissions. The water sample is mixed with a scintillation
cocktail, which emits a flash of light (scintillation) when a beta patrticle is emitted. A
photomultiplier tube detects these light flashes, and the number of flashes is proportional to the
tritium concentration.

Materials:

e Liquid scintillation counter

» High-performance counting vials (e.g., 20 mL plastic vials)[14]
e High water capacity liquid scintillation cocktail solution[14]

« Distillation apparatus[15][16]

o Pipettes

o Tritium-free water (for background measurement)[17]

o Tritium standard solution (for calibration)

Procedure:

o Sample Preparation (Distillation):

o To remove interfering radionuclides and quenching agents, the water sample is typically
distilled.[15][16]

o Take a known volume of the water sample (e.g., 100 mL) and distill it.[15] Some protocols
suggest adding sodium carbonate to make the sample alkaline before distillation.[14]

o Collect a middle fraction of the distillate for analysis to avoid impurities.[16]
o Cocktail Preparation:

o In a counting vial, mix a precise volume of the distilled water sample (e.g., 8 mL) with a
specific volume of the liquid scintillation cocktail (e.g., 12 mL).[15] The exact ratio will
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depend on the cocktail used.

o Dark Adaptation:

o Place the vials in the liquid scintillation counter and allow them to "dark adapt" for at least
one hour.[15][16] This allows any chemiluminescence or phosphorescence to decay.

e Counting:

o Measure the beta activity of the samples, a background sample (tritium-free water), and a
calibration standard. The counting time will depend on the expected tritium concentration
and the desired precision.

e Calculation:

o The tritium activity concentration is calculated by subtracting the background count rate
from the sample count rate and dividing by the counting efficiency and the sample volume.
[14] The efficiency is determined using the tritium standard.

Protocol 3: Groundwater Age Dating using the
Tritium/Helium-3 Method

Objective: To determine the apparent age of young groundwater.

Principle: This method relies on the radioactive decay of tritium (3H) to its stable daughter
product, helium-3 (3He).[2] The age of the groundwater is calculated from the ratio of tritiogenic
3He (3He_trit) to the remaining 3H.[3][7] This method has the advantage of not requiring a
detailed historical record of tritium input concentrations.[2]

Procedure:

e Sampling: Specialized sampling techniques are required to prevent the loss of dissolved
gases, including 3He. This typically involves collecting water in copper tubes that are sealed
to be gas-tight.

o Laboratory Analysis:
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o The water sample is analyzed for both tritium (using LSC as described in Protocol 2) and
dissolved noble gases (including 3He and “He) using mass spectrometry.

o Calculation of Tritiogenic 2He: The total measured 3He in the sample is a mixture from
several sources: atmospheric helium, terrigenic helium (from the earth's crust), and
tritiogenic helium. The tritiogenic component (3He_trit) is isolated by correcting for the other
sources based on the concentrations of other noble gases (like neon and “He).[3]

e Age Calculation: The 3H/*He apparent age (t) is calculated using the following equation:
o t=(1/A) *In(1 + [BHe_trit]/[3H])

o where A is the decay constant of tritium (In(2)/half-life).[18]
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Caption: Experimental workflow for tritium analysis in groundwater.
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Caption: Radioactive decay pathway of Tritium to Helium-3.
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Caption: Logical relationship of tritium tracing in groundwater.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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